Cas no 5747-48-8 (Norquetiapine)

• Product Name: Norquetiapine
• CAS No: 5747-48-8
• MF: C₁₇H₁₇N₃S
• MW: 295.401982069016
• MDL: MFCD09835366
• CID: 387086
• PubChem ID: 329748522
• Update Time: 2025-04-19

Norquetiapine Chemical and Physical Properties

Names and Identifiers

• 11-(Piperazin-1-yl)dibenzo[b,f][1,4]thiazepine
• N-Des[2-(2-hydroxyethoxy)ethyl] Quetiapine Discontinued See: D288740
• Dibenzo[b,f][1,4]thiazepine, 11-(1-piperazinyl)-
• N-DES[2-(2-HYDROXYETHOXY)ETHYL] QUETIAPINE DISCONTINUED SEE: D288740, PALE-YELLOW SOLID
• N-Des[2-(2-hydroxyethoxy)ethyl] Quetiapine Discontinued See: D288740
• Norquetiapine
• 11-(1-Piperazinyl)-dibenzo[b,f][1,4]thiazepine
• 11-(piperazin-1-yl)-5H-dibenzo[b,f][1,4]thiazepine
• 11-piperazin-1-yl-dibenzo[b,f][1,4]thiazepine
• 11-Piperazinodibenzo[b,f][1,4]thiazepine
• 11-pyrazolyldibenzo[b,f][1,4]thiazepine
• 2-(Piperazin-1-yl)dithiazepin
• 7-chloro-2-(2-methylphenyl)-3,1-benzoxazin-4-one
• N-Dealkyl Quetiapine
• N-Des[2-(2-hydroxyethoxy)ethyl] Quetiapine
• N-Desalkylquetiapine
• 11-(1-Piperazinyl)dibenzo[b,f][1,4]thiazepine
• V3H1ZVV9S6
• PubChem19936
• GTPL7545
• DIB018
• JLOAJISUHPIQOX-UHFFFAOYSA-N
• Norquetiapine, analytical standard
• BDBM141313
• STL386831
• AN
• A8192
• 11-piperazin-1-yldibenzo[b,f][1,4]thiazepine
• Norquetiapine/N-Desalkylquetiapine
• W17065
• DS-15433
• 11-(piperazin-1-yl)dibenzo[b,f][1,4]thiazepine;11-(1-Piperazinyl)dibenzo[b,f][1,4]thiazepine
• (E)-11-(piperazin-1-yl)dibenzo[b,f][1,4]thiazepine
• US8653257, 11-Piperazin-1-yl-dibenzo[b,f][1,4]thiazepine
• CCG-357082
• SY096658
• 11piperazinyldibenzo[b,f][1,4]thiazepine
• CHEMBL3526391
• QUETIAPINE FUMARATE IMPURITY B [EP IMPURITY]
• 6-piperazin-1-ylbenzo[b][1,4]benzothiazepine
• SCHEMBL8311
• N-Des[2-(2-hydroxyethoxy)ethyl]quetiapine
• 6-piperazin-1-ylbenzo[b][1,5]benzothiazepine
• CS-0045376
• 11-piperazinyl-dibenzo[b,f][1,4]thiazepine
• Q27078068
• MFCD09835366
• CHEBI:188278
• BB 0261035
• FT-0665928
• AKOS015854153
• 11-piperazinyldibenzo[b,f][1,4]thiazepine
• AMY36467
• Discontinued See: D288740
• 5747-48-8
• UNII-V3H1ZVV9S6
• 11-piperazin-1-yldibenzo[b,f][1,4]thiazepin
• NS00014619
• MRF-0000028
• BCP29749
• 11-(piperazin-1-yl)-dibenzo[b,f][1,4]thiazepin
• DTXSID30881147
• 11-piperazinyldibenzo[b,f]-[1,4]-thiazepine
• A25082
• Norquetiapine Free Base
• DTXCID80864480
• QUETIAPINE FUMARATE IMPURITY B (EP IMPURITY)
• HY-W052508
• 10-(piperazin-1-yl)-2-thia-9-azatricyclo[9.4.0.0(3),?]pentadeca-1(11),3,5,7,9,12,14-heptaene
• 6-piperazin-1-ylbenzo(b)(1,5)benzothiazepine

• MDL： MFCD09835366
• Inchi： 1S/C17H17N3S/c1-3-7-15-13(5-1)17(20-11-9-18-10-12-20)19-14-6-2-4-8-16(14)21-15/h1-8,18H,9-12H2
• InChI Key： JLOAJISUHPIQOX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C(C2C=CC=CC1=2)N1CCNCC1

Computed Properties

• Exact Mass: 295.11400
• Monoisotopic Mass: 271.040006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9
• XLogP3: 2.5

Experimental Properties

• Color/Form: Gray white yellow solid
• Density: 1.30
• Boiling Point: 405.7°C at 760 mmHg
• Flash Point: 199.2°C
• Refractive Index: 1.636
• PSA: 52.93000
• LogP: 2.83700

Norquetiapine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines Dibenzothiazepines